Cas no 1628459-82-4 (4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine)
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine
- 4,6-dichloro-1-propan-2-ylpyrazolo[3,4-b]pyridine
- AMY34910
- SB16053
- 1H-Pyrazolo[3,4-b]pyridine, 4,6-dichloro-1-(1-methylethyl)-
- 1H-?Pyrazolo[3,?4-?b]?pyridine, 4,?6-?dichloro-?1-?(1-?methylethyl)?-
- AS-52013
- SCHEMBL16057633
- MFCD27938312
- AKOS027252279
- WFPOMKLPLPPWKL-UHFFFAOYSA-N
- EN300-319682
- CS-0051104
- P14145
- 1628459-82-4
- 4,6-DICHLORO-1-ISOPROPYLPYRAZOLO[3,4-B]PYRIDINE
- SY099563
- 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine
- DB-153065
-
- MDL: MFCD27938312
- Inchi: 1S/C9H9Cl2N3/c1-5(2)14-9-6(4-12-14)7(10)3-8(11)13-9/h3-5H,1-2H3
- InChI Key: WFPOMKLPLPPWKL-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=C2C=1C=NN2C(C)C)Cl
Computed Properties
- Exact Mass: 229.0173527 g/mol
- Monoisotopic Mass: 229.0173527 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 30.7
- Molecular Weight: 230.09
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM269410-100mg |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 95+% | 100mg |
$267 | 2021-08-18 | |
| Chemenu | CM269410-250mg |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 95+% | 250mg |
$578 | 2021-08-18 | |
| Chemenu | CM269410-1g |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 95+% | 1g |
$1339 | 2021-08-18 | |
| TRC | D650375-10mg |
4,6-Dichloro-1-isopropyl-1h-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D650375-50mg |
4,6-Dichloro-1-isopropyl-1h-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D650375-100mg |
4,6-Dichloro-1-isopropyl-1h-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM269410-500mg |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM269410-1g |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM269410-5g |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM269410-10g |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine |
1628459-82-4 | 95%+ | 10g |
$*** | 2023-03-30 |
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine
Comprehensive Overview of 4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1628459-82-4)
4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1628459-82-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-b]pyridine derivative is characterized by its dichloro and isopropyl functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.
The compound's CAS number 1628459-82-4 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, featuring a pyrazolo[3,4-b]pyridine core, is of particular interest to chemists investigating novel heterocycles for medicinal chemistry. The presence of chlorine atoms at the 4 and 6 positions enhances its electrophilic properties, making it a versatile intermediate in organic synthesis.
In recent years, the demand for 4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine has risen due to its potential role in addressing global health challenges. For instance, its structural motifs align with trends in targeted cancer therapies and antiviral drug development, two areas dominating current scientific discourse. Researchers are also investigating its applicability in sustainable agriculture, where it could contribute to the design of next-generation crop protection agents.
The synthesis of CAS 1628459-82-4 typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reflecting the growing emphasis on green chemistry principles. These methods not only improve yield but also reduce environmental impact, a key concern for modern pharmaceutical manufacturers.
Analytical characterization of 4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine employs sophisticated instrumentation, including NMR spectroscopy and high-resolution mass spectrometry. Such techniques are crucial for verifying purity and structure, especially when the compound is intended for use in sensitive applications like preclinical studies. The compound's stability under various conditions has also been a subject of investigation, with findings suggesting optimal storage parameters for long-term preservation.
From a commercial perspective, CAS 1628459-82-4 represents a growing segment in the fine chemicals market. Suppliers catering to the pharmaceutical intermediates sector have reported increased inquiries about this compound, particularly from organizations focused on orphan drug development and personalized medicine. Its potential as a building block for bioconjugation strategies further expands its market relevance.
The safety profile of 4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine has been carefully evaluated through standard toxicological assessments. While not classified as hazardous under current regulations, proper handling procedures are recommended, consistent with good laboratory practices for organic synthesis compounds. Material safety data sheets provide comprehensive guidance on protective measures and first-aid protocols.
Looking ahead, the scientific community anticipates expanded applications for CAS 1628459-82-4 in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. These cutting-edge approaches in drug discovery leverage the compound's reactive sites for creating innovative therapeutic modalities. Additionally, computational chemistry studies are exploring its potential as a scaffold for virtual screening campaigns.
For researchers sourcing 4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine, quality assurance remains paramount. Reputable suppliers typically provide certificates of analysis detailing parameters such as HPLC purity and residual solvent content. The compound's availability in various quantities, from milligram-scale for discovery research to kilogram quantities for process development, supports its utility across different stages of the research pipeline.
In conclusion, CAS 1628459-82-4 represents a valuable chemical entity with diverse potential in life sciences research. Its structural features and synthetic accessibility position it as an important tool for addressing contemporary challenges in medicinal chemistry and material science. As scientific understanding of its properties deepens, new applications for this pyrazolo[3,4-b]pyridine derivative are likely to emerge, further solidifying its role in advanced chemical research.
1628459-82-4 (4,6-Dichloro-1-isopropyl-1H-pyrazolo[3,4-b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)